Cas no 1781829-16-0 (2-Oxazolidinone, 5-(bromomethyl)-3-(2-methylphenyl)-)

• Product Name: 2-Oxazolidinone, 5-(bromomethyl)-3-(2-methylphenyl)-
• CAS No: 1781829-16-0
• MF: C₁₁H₁₂BrNO₂
• MW: 270.122482299805
• CID: 5253451
• Update Time: 2025-06-08

2-Oxazolidinone, 5-(bromomethyl)-3-(2-methylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolidinone, 5-(bromomethyl)-3-(2-methylphenyl)-

• Inchi： 1S/C11H12BrNO2/c1-8-4-2-3-5-10(8)13-7-9(6-12)15-11(13)14/h2-5,9H,6-7H2,1H3
• InChI Key： VVSZWGBPCLTQGT-UHFFFAOYSA-N
• SMILES： O1C(CBr)CN(C2=CC=CC=C2C)C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 2-Oxazolidinone, 5-(bromomethyl)-3-(2-methylphenyl)-

Introduction to 2-Oxazolidinone, 5-(bromomethyl)-3-(2-methylphenyl) and Its Applications in Modern Chemical Biology

2-Oxazolidinone, 5-(bromomethyl)-3-(2-methylphenyl) is a versatile heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential applications in drug discovery and molecular recognition. This compound, identified by the CAS number 1781829-16-0, belongs to the class of oxazolidinones, which are known for their broad spectrum of biological activities. The presence of a bromomethyl group at the 5-position and a 2-methylphenyl substituent at the 3-position enhances its reactivity and makes it a valuable intermediate in synthetic chemistry.

The structure of this compound features a five-membered ring containing two oxygen atoms, with the bromomethyl group providing a reactive site for further functionalization. The 2-methylphenyl moiety introduces hydrophobicity and electronic effects that can influence the compound's interactions with biological targets. These features make it an attractive scaffold for designing novel molecules with specific biological functions.

In recent years, there has been growing interest in the development of small-molecule inhibitors for various therapeutic targets. 2-Oxazolidinone, 5-(bromomethyl)-3-(2-methylphenyl) has been explored as a potential lead compound in this context. Its ability to undergo nucleophilic addition reactions at the bromomethyl group allows for the facile introduction of diverse pharmacophores, making it a versatile building block for drug discovery.

One of the most compelling aspects of this compound is its application in the synthesis of protease inhibitors. Proteases play crucial roles in numerous biological pathways, and their inhibition is often a key strategy in therapeutic intervention. The oxazolidinone core is known to interact effectively with the active sites of proteases, and modifications such as the bromomethyl group provide additional opportunities for optimization. Recent studies have demonstrated that derivatives of this compound exhibit inhibitory activity against various proteases, including those implicated in inflammatory diseases and cancer.

The pharmacological properties of 2-Oxazolidinone, 5-(bromomethyl)-3-(2-methylphenyl) have been further investigated through computational modeling and experimental validation. These studies have revealed that the compound can adopt multiple conformations depending on its environment, which may contribute to its binding affinity and specificity. The presence of both hydrophilic and hydrophobic regions in its structure allows it to interact favorably with biological targets while maintaining solubility in aqueous environments.

Another area where this compound has shown promise is in the development of molecular probes for biochemical studies. The ability to functionalize the bromomethyl group enables researchers to attach reporters or tags that can be used to monitor protein-protein interactions or enzyme activity. This has opened up new avenues for understanding complex biological systems at the molecular level.

The synthetic utility of 2-Oxazolidinone, 5-(bromomethyl)-3-(2-methylphenyl) has also been highlighted in several recent publications. Its straightforward synthesis from commercially available starting materials makes it an accessible scaffold for medicinal chemists. Additionally, its stability under various reaction conditions allows for further derivatization without significant degradation, facilitating the exploration of novel analogs.

In conclusion, 2-Oxazolidinone, 5-(bromomethyl)-3-(2-methylphenyl) (CAS no. 1781829-16-0) is a multifaceted compound with significant potential in chemical biology and drug discovery. Its unique structural features and reactivity make it a valuable tool for designing novel therapeutics and understanding biological processes at a molecular level. As research in this field continues to advance, it is likely that this compound will play an increasingly important role in both academic research and industrial applications.